4-(4-Cyano-3-methylphenyl)sulfonylmorpholine-2-carboxylic acid

• IUPAC Name: 4-(4-cyano-3-methylphenyl)sulfonylmorpholine-2-carboxylic acid
• InChI: InChI=1S/C13H14N2O5S/c1-9-6-11(3-2-10(9)7-14)21(18,19)15-4-5-20-12(8-15)13(16)17/h2-3,6,12H,4-5,8H2,1H3,(H,16,17)
• InChI Key: JCJFHSCJGGVNNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOC(C2)C(=O)O)C#N
• Molecular Formula: C13H14N2O5S
• Molecular Weight: 310.33 g/mol

Description

4-(4-Cyano-3-methylphenyl)sulfonylmorpholine-2-carboxylic acid, commonly known as CMSMC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. CMSMC is a sulfonylurea derivative that belongs to the class of antidiabetic drugs. Its unique chemical structure makes it a promising candidate for the development of new drugs for the treatment of diabetes, cancer, and other diseases.

Mechanism of Action

The mechanism of action of CMSMC involves the activation of ATP-sensitive potassium channels in pancreatic beta cells, which leads to an increase in intracellular calcium levels. This increase in calcium levels triggers the release of insulin from beta cells, which helps to lower blood glucose levels.
Biochemical and physiological effects:
CMSMC has been shown to improve glucose tolerance and reduce fasting blood glucose levels in animal studies. It also improves insulin sensitivity and enhances glucose-stimulated insulin secretion. These effects make it a promising candidate for the development of new drugs for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

CMSMC has several advantages for use in lab experiments. It is easy to synthesize and has a high purity, which makes it suitable for use in biochemical and pharmacological assays. However, one limitation is that it has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of CMSMC. One potential application is in the development of new drugs for the treatment of cancer. CMSMC has been shown to have anticancer properties, and further research could lead to the development of new cancer drugs. Another potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. CMSMC has been shown to have neuroprotective effects, and further research could lead to the development of new drugs for the treatment of these diseases. Additionally, further research could explore the potential use of CMSMC in the treatment of other diseases such as obesity and cardiovascular disease.
Conclusion:
In conclusion, CMSMC is a promising chemical compound that has potential applications in various fields of research. Its unique chemical structure and properties make it a promising candidate for the development of new drugs for the treatment of diabetes, cancer, and other diseases. Further research is needed to fully explore its potential applications and to develop new drugs based on its structure and properties.

Synthesis Methods

CMSMC can be synthesized by the reaction of 4-cyano-3-methylbenzenesulfonyl chloride with morpholine-2-carboxylic acid in the presence of a base such as triethylamine. The reaction yields CMSMC as a white solid with a high purity.

Scientific Research Applications

CMSMC has been extensively studied for its potential use in the treatment of diabetes. It acts as an insulin secretagogue, which means that it stimulates the secretion of insulin from pancreatic beta cells. This property makes it a promising candidate for the development of new drugs for the treatment of type 2 diabetes.